3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C20H24N4O2S2
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (5Z)-3-(2-methylpropyl)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H24N4O2S2/c1-12(2)10-21-17-14(18(25)23-8-6-5-7-16(23)22-17)9-15-19(26)24(11-13(3)4)20(27)28-15/h5-9,12-13,21H,10-11H2,1-4H3/b15-9-
• InChI Key: YJXGAWWDOGWUBB-DHDCSXOGSA-N
• Isomeric SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC(C)C
• Canonical SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC(C)C

Description

The compound “3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one” is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidin-4-one ring. Key structural elements include:

• An (Z)-configured methylidene bridge connecting the thiazolidinone and pyrido[1,2-a]pyrimidinone rings, which influences stereoelectronic properties .
• Isobutyl substituents on both the thiazolidinone nitrogen and the pyrido[1,2-a]pyrimidinone amino group, enhancing lipophilicity and steric bulk compared to smaller alkyl or aromatic groups .

Biological Activity

3-Isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex organic compound notable for its diverse biological activities. The compound features a unique structural arrangement that includes thiazole and pyrimidine moieties, which are often associated with significant pharmacological properties. This article explores the biological activity of this compound, supported by data tables and relevant research findings.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{24}N_{4}O_{2}S_{2}$ with a molecular weight of 416.6 g/mol. Its structure is characterized by:

• Thiazole ring : Contributes to its reactivity and potential biological interactions.
• Pyrido[1,2-a]pyrimidine moiety : Known for various biological activities including anticancer effects.
• Isobutylamino group : Enhances solubility and potential interaction with biological targets.

The biological activity of 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is believed to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell signaling pathways.
• Receptor Binding : It may interact with receptors that modulate cellular responses.

These interactions can lead to various outcomes including apoptosis in cancer cells and modulation of inflammatory responses.

Biological Activity Overview

The following table summarizes the biological activities observed in studies involving this compound and related derivatives:

Activity	Description	Reference
Anticancer	Induces apoptosis in various cancer cell lines including Molt 4/C8 and CEM cells
Antimicrobial	Exhibits activity against certain bacterial strains
Cytotoxic	Demonstrates cytotoxic effects in murine L1210 cells
Anti-inflammatory	Potential to reduce inflammatory markers in vitro

Case Studies

Several studies have investigated the biological effects of compounds similar to 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one:

• Cytotoxicity Studies :
  • A study evaluated the cytotoxic effects of structurally related compounds on human tumor cell lines. The lead compound showed significant potency, leading to cell death primarily through apoptosis mechanisms .
• Antimicrobial Activity :
  • Another investigation revealed that compounds with similar thiazole structures exhibited antimicrobial properties against Gram-positive bacteria, suggesting that the thiazole moiety contributes to this activity .

Scientific Research Applications

Structural Characteristics

Key structural features of the compound include:

• Thiazole ring : This contributes to the compound's reactivity and potential for biological interactions.
• Pyrido[1,2-a]pyrimidine moiety : This is known for diverse biological activities, including anticancer effects.
• Isobutylamino group : This enhances the compound's solubility and potential interaction with biological targets.

Potential Biological Activities

The biological activity of 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is believed to involve enzyme inhibition and receptor binding. It may inhibit specific enzymes involved in cell signaling pathways and interact with receptors that modulate cellular responses, potentially leading to apoptosis in cancer cells and modulation of inflammatory responses.

Related Compound Activities

Compound Name	Structural Features	Biological Activity
6-Methylthio-pyrimidine	Thioether group	Antimicrobial
5-Amino-thiazole	Amino group on thiazole	Anticancer
2-Thioxo-pyrimidine	Thioxo group	Antifungal

Potential Applications

Interaction studies are crucial for understanding how this compound interacts with biological targets. These studies may involve:

• Analyzing the compound's binding affinity to target proteins.
• Evaluating its impact on cell signaling pathways.
• Assessing its efficacy in in vitro and in vivo models.

The compound's potential applications include:

• Drug Discovery: Due to its complex structure and potential biological activities.
• Chemical Biology: As a tool to explore biological processes.
• Material Science: For developing novel materials with specific properties.

Considerations for Toxicological Assessment

Comparison with Similar Compounds

Substituent Effects on Thiazolidinone Ring

• Isobutyl vs.

Pyrido[1,2-a]pyrimidinone Modifications

• Isobutylamino vs. Ethylamino (2-position): Isobutylamino (target compound) offers greater steric hindrance, possibly limiting rotational freedom compared to ethylamino (383904-28-7) .
• Allylamino (373611-93-9): The allyl group introduces conjugation, which may stabilize charge-transfer interactions or alter redox properties .

Spectroscopic and Physicochemical Properties

NMR Analysis

• Chemical Shift Trends: In analogs, regions corresponding to the methylidene bridge (positions 29–36 and 39–44) exhibit significant chemical shift variations due to substituent-induced electronic changes (e.g., benzyl vs. isobutyl) . The (Z)-configuration of the methylidene bridge in the target compound is confirmed by distinct NOE correlations and coupling constants, differentiating it from (E)-isomers .

Melting Points and Solubility

• While direct data for the target compound is unavailable, analogs like 2d () exhibit melting points of 215–217°C, suggesting similar thermal stability for the thiazolidinone-pyrido[1,2-a]pyrimidinone framework .
• Isobutyl groups likely reduce aqueous solubility compared to polar substituents (e.g., 78927-63-6’s acetyl-propoxyphenyl group) .